2-(4-(3-(3,5-Difluoro-4-methoxyphenyl)prop-2-yn-1-ylidene)piperidin-1-yl)-3-nitropyridine

• Molecular Formula: C20H17F2N3O3
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 2-[4-[3-(3,5-difluoro-4-methoxyphenyl)prop-2-ynylidene]piperidin-1-yl]-3-nitropyridine
• InChI: InChI=1S/C20H17F2N3O3/c1-28-19-16(21)12-15(13-17(19)22)5-2-4-14-7-10-24(11-8-14)20-18(25(26)27)6-3-9-23-20/h3-4,6,9,12-13H,7-8,10-11H2,1H3
• InChI Key: CGHFISRUKPLSDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1F)C#CC=C2CCN(CC2)C3=C(C=CC=N3)[N+](=O)[O-])F

Description

2-(4-(3-(3,5-Difluoro-4-methoxyphenyl)prop-2-yn-1-ylidene)piperidin-1-yl)-3-nitropyridine is a useful research compound. Its molecular formula is C20H17F2N3O3 and its molecular weight is 385.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Compound 1c (50 mg, 0.206 mmol), 4-bromo-2,6-difluoroanisole (45.9 mL, 0.206 mmol), bis(triphenylphosphine)palladium(II)dichloride (7.23 mg, 0.012 mmol), CuI (3.92 mg, 0.206 mmol) in anhydrous and degassed triethylamine (3 mL) was heated at 80° C. under a nitrogen atmosphere for 2 h in a sealed vessel. The reaction mixture was cooled, filtered on Celite, poured into water and extracted with EtOAc. The combined organic layers were washed with brine, dried on Na2SO4 and evaporated to dryness in vacuo to afford a residue, which was purified by flash chromatography (EtOAc—Petroleum Ether 10:90) affording the title product (22 mg).